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Compound of Interest

2,9-Di-sec-butyl-1,10-
Compound Name:
phenanthroline

Cat. No.: B1254918

This technical guide provides an in-depth overview of 2,9-Di-sec-butyl-1,10-phenanthroline, a
heterocyclic organic compound with significant applications in medicinal chemistry and
materials science. This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical properties, synthesis, and
biological activities, with a focus on its emerging role as an antitumor agent.

Chemical and Physical Properties

2,9-Di-sec-butyl-1,10-phenanthroline, also known as dsBPT, is a derivative of 1,10-
phenanthroline with secondary butyl groups substituted at the 2 and 9 positions. This
substitution enhances its solubility in organic solvents and influences its steric and electronic
properties, which are critical for its function as a chelating ligand and its biological activity.
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Property Value Reference
Molecular Formula C20H24N2 [1112113114]
Molecular Weight 292.42 g/mol [1][5][6]

2,9-di(butan-2-yl)-1,10-
IUPAC Name ) [1]
phenanthroline

CAS Number 126646-42-2 [5]
White to orange to light green

Appearance [4]
powder

Melting Point 57 -59 °C [4]

LogP 5.89 [6]

Applications in Research and Drug Development

2,9-Di-sec-butyl-1,10-phenanthroline has garnered significant interest for its versatile
applications:

e Antitumor Agent: It has demonstrated potent antitumor activity against various cancer cell
lines, including lung and head and neck cancers.[7][8][9] It can induce GL1 cell cycle arrest,
apoptosis, and autophagy in cancer cells.[7][8]

» Coordination Chemistry: It serves as a bidentate chelating ligand, forming stable complexes
with various transition metals. These complexes are investigated for their catalytic and
biological properties.[4]

o Analytical Chemistry: Its ability to selectively form colored complexes with metal ions makes
it a useful reagent in the development of sensors for environmental and industrial monitoring.

[4]

o Materials Science: The compound is incorporated into polymers to enhance thermal stability
and mechanical strength. It is also used in the synthesis of advanced materials for organic
light-emitting diodes (OLEDs) and photovoltaic devices.[4][10]
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» Drug Delivery: As a derivative of 1,10-phenanthroline, it has potential applications as a
carrier in drug delivery systems to transport therapeutic agents to target cells.[10]

Experimental Protocols

Synthesis of 2,9-Di-sec-butyl-1,10-phenanthroline
(dsBPT)

While a specific detailed protocol for the synthesis of 2,9-Di-sec-butyl-1,10-phenanthroline
was not found in the initial search, a general method for the synthesis of related 2,9-dialkyl-
1,10-phenanthrolines involves the reaction of 1,10-phenanthroline with an organolithium
reagent. For example, the synthesis of 2,9-dibutyl-1,10-phenanthroline can be achieved using
n-butyllithium.[6] A similar approach would be expected for the synthesis of the sec-butyl
derivative.

The purity of the synthesized dsBPT can be verified using techniques such as thin-layer
chromatography (TLC), *H NMR, and elemental analysis.[7]

In Vivo Antitumor Activity Assessment: Xenograft Mouse
Model

This protocol details the investigation of the in vivo antitumor effects of dsBPT in a head and
neck cancer xenograft model.[7][8]

Cell Culture and Animal Model: Tu212 head and neck cancer cells are cultured and

harvested. Athymic nude mice (nu/nu) are used for the study.

e Tumor Implantation: 2 x 108 Tu212 cells are injected subcutaneously into the flank of each

mouse.

o Tumor Growth and Grouping: Tumors are allowed to grow to a palpable size. Mice are then
randomly assigned to treatment and control groups.

o Treatment Administration: dsBPT is administered to the treatment groups, typically via
intraperitoneal injection, at varying doses. The control group receives a vehicle control.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/article/1-10-phenanthroline-chemical-properties-applications-and-future-prospects.htm
https://www.benchchem.com/product/b1254918?utm_src=pdf-body
https://www.benchchem.com/product/b1254918?utm_src=pdf-body
https://www.chemsrc.com/en/cas/85575-93-5_515323.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0168450
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0168450
https://www.researchgate.net/publication/312180692_Antitumor_Activity_of_29-Di-Sec-Butyl-110-Phenanthroline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using
calipers. The formula V = (11/6) x length x width2 is used to calculate the tumor volume.

» Monitoring: The body weight and overall health of the mice are monitored throughout the
experiment.

» Endpoint and Analysis: At the end of the study, mice are euthanized, and tumors are excised
and weighed. The tumor growth inhibition is calculated. Statistical analysis is performed to
determine the significance of the observed differences between the treatment and control
groups.

Visualizations
Proposed Signaling Pathway for Antitumor Activity

The following diagram illustrates the proposed mechanism of action for the antitumor effects of
2,9-Di-sec-butyl-1,10-phenanthroline (dsBPT), which involves the induction of cell cycle
arrest and apoptosis.[7][8]
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Proposed Antitumor Mechanism of dsBPT
2,9-Di-sec-butyl-1,10-phenanthroline
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Caption: Proposed Antitumor Mechanism of dsBPT.

Experimental Workflow for In Vivo Xenograft Study

This diagram outlines the key steps in the experimental workflow for evaluating the in vivo
antitumor efficacy of dsBPT using a xenograft mouse model.
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In Vivo Xenograft Study Workflow
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Caption: In Vivo Xenograft Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,9-Di-sec-butyl-1,10-phenanthroline | Benchchem [benchchem.com]

2. 2,9-Di-tert-butyl-1,10-phenanthroline | C20H24N2 | CID 14647745 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 2,9-Dibutyl-1,10-phenanthroline | C20H24N2 | CID 13384176 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. chemimpex.com [chemimpex.com]

e 5. MOLBASE [key.molbase.com]

e 6. 2,9-Dibutyl-1,10-phenanthroline | CAS#:85575-93-5 | Chemsrc [chemsrc.com]

e 7. Antitumor Activity of 2,9-Di-Sec-Butyl-1,10-Phenanthroline | PLOS One [journals.plos.org]
o 8. researchgate.net [researchgate.net]

e 9. Antitumor Activity of 2,9-Di-Sec-Butyl-1,10-Phenanthroline - PMC [pmc.ncbi.nlm.nih.gov]

e 10. 1,10-phenanthroline: Chemical properties, applications, and future
prospects_Chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,9-Di-sec-butyl-
1,10-phenanthroline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254918#2-9-di-sec-butyl-1-10-phenanthroline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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